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Compound of Interest

Compound Name: Oxonia Active

Cat. No.: B1202147

Oxonia Active, a peracetic acid-based sanitizer and disinfectant, requires careful handling and
disposal to ensure laboratory safety and environmental protection. This guide provides detailed
procedures for the proper disposal of both concentrated and diluted Oxonia Active solutions,
in line with safety data sheet (SDS) recommendations. Adherence to these protocols is
essential for minimizing risks and ensuring regulatory compliance.

l. Personal Protective Equipment (PPE) and Safety
Precautions

Before handling Oxonia Active, it is imperative to be equipped with the appropriate personal
protective equipment. This is a critical step in mitigating exposure risks.

Table 1: Required Personal Protective Equipment (PPE)
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PPE Category Specification

Eye/Face Protection Chemical splash goggles or face shield.

. . Chemical-resistant gloves (e.g., nitrile,
Skin Protection
neoprene).

Body Protection Chemical-resistant apron or lab coat.

Not typically required under normal, well-
) ) ventilated conditions. Use a respirator with an
Respiratory Protection ] ) ] S
appropriate cartridge if ventilation is inadequate

or if mists are generated.

Crucial Safety Note: Never mix Oxonia Active with bleach or other chlorinated products, as
this will result in the release of hazardous chlorine gas.[1][2]

Il. Disposal of Concentrated Oxonia Active ("As
Sold")

Concentrated Oxonia Active is a hazardous substance and must be disposed of as chemical
waste through an approved waste disposal facility.[1][3][4] Under no circumstances should the
concentrated product be poured down the drain.

In the event of a spill, the following procedures should be followed:
A. Small Spills:

o Containment: Immediately contain the spill using an inert absorbent material such as sand,
earth, diatomaceous earth, or vermiculite.[1][3][5]

« Dilution: Carefully dilute the contained product with at least 10 times the volume of water.[1]

[3]
» Transfer: Transfer the diluted mixture to an open-topped container.[1][3]

» Neutralization: Move the container to a safe, well-ventilated area for neutralization. Slowly
add a suitable alkali, such as sodium bicarbonate, until the pH is neutral.[3][4][6]
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» Disposal: Dispose of the neutralized mixture in accordance with local regulations.
B. Large Spills:
o Evacuation: Immediately evacuate the area.[1][3]

o Containment: If it is safe to do so, stop the leak and contain the spill to prevent it from
entering waterways.[1]

e Reaction Subdual: Allow any chemical reactions to subside before proceeding with cleanup.

[11[3]
o Collection: Collect the spilled material for disposal.[1][3]

o Professional Disposal: Contact a licensed hazardous waste disposal company to handle the
final disposal.

» Sewer Discharge: Obtain consent from the local water authority before considering
discharge to the sewer system.[1][3][6]

lll. Disposal of Diluted Oxonia Active ("At Use
Dilution")

Used, diluted solutions of Oxonia Active generally do not require special environmental
precautions for disposal.[1] However, it is crucial to adhere to local regulations regarding
wastewater discharge.

Table 2: Typical Use Dilution of Oxonia Active

Application Dilution Range
Sanitizing Non-Food Contact Surfaces 0.5% - 4.0%
Antimicrobial Treatment of Water Filters 0.5% - 2.0%
Continuous Treatment of Conveyors 0.20% - 0.28%
Antimicrobial Treatment of RO Membranes 0.1% - 0.2%
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For spills involving the at-use dilution, the procedure is as follows:

Containment: Stop the leak if it is safe to do so.[1]

Absorption: Contain the spillage and collect it with a non-combustible absorbent material.[1]

Disposal: Place the absorbed material into a suitable container for disposal according to
local regulations.[1]

Rinsing: Traces of the spill can be flushed away with water.[1]
IV. Container Disposal

Proper disposal of the original container is also a critical step:

o Emptying: Ensure the container is completely empty.

o Recycling/Disposal: Take the empty container to an approved waste handling site for
recycling or disposal.[6]

» Prohibition of Reuse: Do not reuse empty containers for any purpose.[6]

V. Experimental Protocols

The neutralization of small spills of concentrated Oxonia Active is a key experimental protocol
for ensuring safety.

Protocol for Neutralization of Small Spills:
o Objective: To safely neutralize a small spill of concentrated Oxonia Active for disposal.
o Materials:

o Inert absorbent material (e.g., vermiculite, sand).

o Sodium bicarbonate.

o pH indicator strips.
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o Open-topped container.

o Appropriate PPE.

e Procedure:
1. Don all required PPE.
2. Contain the spill with the inert absorbent material.
3. Carefully transfer the absorbed material to an open-topped container.

4. In a well-ventilated area, slowly add water to achieve a dilution of at least 1:10 (Oxonia
Active to water).

5. Gradually add sodium bicarbonate to the diluted solution while gently stirring.
6. Periodically check the pH of the solution using pH indicator strips.

7. Continue adding sodium bicarbonate until the pH is between 6.0 and 8.0.

8. Dispose of the neutralized solution in accordance with local regulations.

VI. Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of
Oxonia Active.
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Start: Oxonia Active for Disposal

Is the solution
concentrated (‘As Sold")?

o (‘At Use Dilution’)

Is it a spill of
diluted solution?

o (Routine Disposal)

Dispose as haza_rdous ES CRYE Small Spil Large Spil Dispose down the drain with coplogs 1. Contain the spill.
an approved disposal plant. amounts of water (check local regulations).
r/ \w v

1. Contain with inert material. 1. Evacuate the area. 2. Absorb with inert material.

l A Y

2. Dilute at least 1:10 with water. 2. Contain the spill. 8. Dlquse of absorbed m"f“e”a'
according to local regulations.
l v
3. Transfer to open-top container. 3. Let reaction subside.
4. Neutralize with sodium bicarbonate. 4. Collect for disposal.

5. Dispose according to local regulations. 5. Contact professional disposal service.

Click to download full resolution via product page

Caption: Workflow for the safe disposal of Oxonia Active.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Proper Disposal of Oxonia Active: A Guide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1202147#oxonia-active-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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